Cas no 2228879-82-9 (1-(3-chloroprop-1-en-2-yl)-2,4-dimethylbenzene)

• Product Name: 1-(3-chloroprop-1-en-2-yl)-2,4-dimethylbenzene
• CAS No: 2228879-82-9
• MF: C₁₁H₁₃Cl
• MW: 180.673922300339
• CID: 5918935
• PubChem ID: 165754602
• Update Time: 2025-06-08

1-(3-chloroprop-1-en-2-yl)-2,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloroprop-1-en-2-yl)-2,4-dimethylbenzene
• 2228879-82-9
• EN300-1980974

• Inchi： 1S/C11H13Cl/c1-8-4-5-11(9(2)6-8)10(3)7-12/h4-6H,3,7H2,1-2H3
• InChI Key： NLBGOSJYAMIJPN-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 180.0705781g/mol
• Monoisotopic Mass: 180.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-chloroprop-1-en-2-yl)-2,4-dimethylbenzene

Professional Introduction to Compound with CAS No. 2228879-82-9 and Product Name: 1-(3-chloroprop-1-en-2-yl)-2,4-dimethylbenzene

The compound with the CAS number 2228879-82-9 and the product name 1-(3-chloroprop-1-en-2-yl)-2,4-dimethylbenzene represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of 1-(3-chloroprop-1-en-2-yl)-2,4-dimethylbenzene consists of a benzene ring substituted with two methyl groups at the 2 and 4 positions, and an allyl chloride group at the 1 position. This configuration imparts distinct chemical properties that make it a valuable candidate for further investigation.

In recent years, there has been a growing interest in exploring novel compounds that exhibit promising biological activities. The 1-(3-chloroprop-1-en-2-yl)-2,4-dimethylbenzene molecule has been studied for its potential role in pharmaceutical applications, particularly in the development of new therapeutic agents. The presence of the allyl chloride functional group suggests that this compound may serve as a versatile intermediate in organic synthesis, enabling the construction of more complex molecules with tailored properties.

One of the most intriguing aspects of 1-(3-chloroprop-1-en-2-yl)-2,4-dimethylbenzene is its structural similarity to other compounds that have demonstrated significant biological activity. For instance, studies have shown that derivatives of benzene rings with similar substitutions can exhibit anti-inflammatory, antimicrobial, and even anticancer properties. The chloropropenyl moiety in this compound is particularly noteworthy, as it has been identified as a key structural element in several bioactive molecules. This feature may contribute to the compound's potential pharmacological effects.

Recent research has also highlighted the importance of understanding the electronic and steric properties of molecules like 1-(3-chloroprop-1-en-2-yl)-2,4-dimethylbenzene. The combination of electron-withdrawing and electron-donating groups in its structure can influence its reactivity and interactions with biological targets. For example, the dimethyl groups at the 2 and 4 positions on the benzene ring can enhance lipophilicity, while the allyl chloride group can participate in nucleophilic substitution reactions, making it a valuable building block for drug discovery.

The synthesis of 1-(3-chloroprop-1-en-2-yl)-2,4-dimethylbenzene represents a testament to the progress made in synthetic organic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions have enabled chemists to construct complex molecules with high precision and yield. These methods have not only facilitated the preparation of this compound but also opened up new avenues for exploring its derivatives. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the properties of 1-(3-chloroprop-1-en-2-yl)-2,4-dimethylbenzene to meet specific requirements for various applications.

In addition to its synthetic significance, 1-(3-chloroprop-1-en-2-yl)-2,4-dimethylbenzene has potential applications in material science. The unique electronic properties of this compound make it a candidate for use in organic semiconductors or optoelectronic materials. Researchers are exploring how its structure can be engineered to improve charge transport properties or enhance light-emitting capabilities. Such advancements could lead to novel technologies in flexible electronics and display devices.

The biological activity of 1-(3-chloroprop-1-en-2-yl)-2,4-dimethylbenzene is another area of active investigation. Preliminary studies have suggested that this compound may interact with specific enzymes or receptors in biological systems, leading to therapeutic effects. For example, it could be investigated for its potential role in modulating inflammatory pathways or inhibiting the growth of cancer cells. While more research is needed to fully understand its mechanisms of action, these early findings are promising and warrant further exploration.

The development of new analytical methods has also been crucial in studying compounds like 1-(3-chloroprop-1-en-2-yl)-2,4-dimethylbenzene. Techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC/MS), and nuclear magnetic resonance (NMR) spectroscopy allow researchers to determine purity, identify impurities, and elucidate molecular structures with high accuracy. These tools are essential for ensuring that experimental results are reliable and for guiding further synthetic modifications.

The future prospects for 1-(3-chloroprop-1-en-2-yl)-2,4-dimethylbenzene are vast and exciting. As our understanding of its properties grows, so does the potential for discovering new applications across multiple disciplines. Whether it finds use in pharmaceuticals, materials science, or other areas remains to be seen, but one thing is certain: this compound represents a significant contribution to chemical research and innovation.